Cas no 63598-71-0 (4H-1,2,4-Triazole)

• Product Name: 4H-1,2,4-Triazole
• CAS No: 63598-71-0
• MF: C₂H₃N₃
• MW: 69.0653192996979
• MDL: MFCD01941334
• CID: 960527
• Update Time: 2025-06-07

4H-1,2,4-Triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole
• 1H-1,2,4-triazole

• MDL： MFCD01941334
• Inchi： 1S/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5)
• InChI Key： NSPMIYGKQJPBQR-UHFFFAOYSA-N
• SMILES： C1NC=NN=1

Computed Properties

• Exact Mass: 69.03279

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4H-1,2,4-Triazole

Recent Advances in the Study of 4H-1,2,4-Triazole (CAS: 63598-71-0) in Chemical Biology and Pharmaceutical Research

The compound 4H-1,2,4-Triazole (CAS: 63598-71-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a heterocyclic scaffold, 4H-1,2,4-Triazole exhibits unique physicochemical properties that make it an attractive candidate for drug discovery and development. This research brief synthesizes the latest findings on this compound, highlighting its potential in therapeutic applications, mechanism of action, and recent synthetic advancements.

Recent studies have demonstrated that 4H-1,2,4-Triazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory effects. A 2023 study published in the Journal of Medicinal Chemistry revealed that certain 4H-1,2,4-Triazole analogs showed potent inhibitory activity against bacterial enzymes such as DNA gyrase, suggesting their potential as novel antibiotics. Another study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's role in modulating kinase activity, which could pave the way for targeted cancer therapies.

From a synthetic chemistry perspective, advancements in the preparation of 4H-1,2,4-Triazole derivatives have been notable. Researchers have developed more efficient and environmentally friendly synthetic routes, such as microwave-assisted synthesis and catalytic methods, to improve yield and purity. A 2022 paper in Organic Process Research & Development detailed a novel one-pot synthesis of 4H-1,2,4-Triazole derivatives using green solvents, reducing the environmental impact of large-scale production.

In the realm of drug delivery, 4H-1,2,4-Triazole has been explored as a functional moiety in prodrug design. Its ability to form stable complexes with metal ions has also been leveraged in the development of metallodrugs for cancer therapy. A recent study in Chemical Communications reported the successful use of 4H-1,2,4-Triazole-based ligands in designing platinum(II) complexes with enhanced cytotoxicity against resistant cancer cell lines.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4H-1,2,4-Triazole-based compounds. Issues such as solubility, bioavailability, and metabolic stability are areas of active research. Computational modeling and structure-activity relationship (SAR) studies are being increasingly employed to address these challenges, as evidenced by a 2023 publication in Journal of Chemical Information and Modeling.

In conclusion, 4H-1,2,4-Triazole (CAS: 63598-71-0) continues to be a valuable scaffold in pharmaceutical research, with recent studies expanding its potential applications and improving synthetic methodologies. Future research directions may focus on developing more selective derivatives with improved drug-like properties, as well as exploring novel mechanisms of action for therapeutic applications. The compound's versatility ensures it will remain an important focus of chemical biology research in the coming years.